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Compound of Interest

Compound Name: Magnesium bromate

Cat. No.: B084205

An In-depth Technical Guide to the Physical and Chemical Properties of Magnesium Bromate
(Mg(BrOs)2)

This document provides a comprehensive overview of the physical and chemical properties of
magnesium bromate, Mg(BrOs)z, intended for researchers, scientists, and professionals in
drug development. It covers key characteristics, experimental protocols for its synthesis, and its
reactivity profile.

Physical Properties

Magnesium bromate is a crystalline solid that is soluble in and denser than water.[1][2][3][4][5]
The compound typically exists in its hexahydrate form, Mg(BrOs)2-6H20, which presents as
colorless or white crystals.[2] While it is soluble in water, it is insoluble in alcohol.[2][6]

Table 1: Quantitative Physical Properties of Magnesium Bromate
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Property

Value

Notes

Molecular Formula

Mg(BrOs)2

Anhydrous form[1][5]

Mg(BrOs)z:-6H20

Hexahydrate form[2][6]

Molar Mass

280.11 g/mol

[11(2][51[7]

Appearance

White crystals or crystalline

powder

[6]

Colorless or white crystals

For the hexahydrate form[7]

Solubility

Soluble in water

[1](2][416]

Soluble in 1.5 parts water

For the hexahydrate form[7]

Insoluble in alcohol

[2](6]

Melting Point

~200°C

Temperature at which the
hexahydrate loses its water of
hydration, followed by
decomposition at higher

temperatures.[7][8]

Chemical Properties and Reactivity

Magnesium bromate is a strong oxidizing agent.[1][4] Its chemistry is primarily defined by the

oxidizing nature of the bromate ion (BrOs~).[2]

Table 2: Chemical Identifiers and Reactivity Profile
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Identifier/Property Value/Description

IUPAC Name magnesium dibromate[1]
CAS Number 14519-17-6[1][2]

Reactivity Profile Strong oxidizing agent.[1][4]

- May cause ignition when in contact with
organic materials.[1][3][4][6] - Can explode upon
heat, percussion, or friction when combined with

Hazardous Reactions finely divided aluminum.[1][3][4][6] - May
decompose explosively when heated or involved
in a fire.[1][3][6] - Can react explosively with
hydrocarbons (fuels).[1][6]

Decomposes at temperatures higher than
N 200°C.[7] When heated to decomposition, it may
Decomposition . _ . o
emit toxic fumes.[9] Fire may produce irritating,

corrosive, and/or toxic gases.[4][6]

Experimental Protocols: Synthesis of Magnhesium
Bromate

The synthesis of magnesium bromate is typically achieved through neutralization or double
displacement reactions.[2] A significant challenge in some methods is the instability of the
compound under acidic conditions.[2][6]

Neutralization Reaction with Bromic Acid

One common method involves the reaction of a magnesium-containing base, such as
magnesium carbonate (MgCOs) or magnesium hydroxide (Mg(OH)z), with bromic acid (HBrO3s).

[2]

» Reaction with Magnesium Carbonate: MgCOs + 2HBrOs — Mg(BrOs)z + H20 + CO2[2] This
reaction produces magnesium bromate, water, and carbon dioxide gas.[2]
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¢ Reaction with Magnesium Hydroxide: Mg(OH)z + 2HBrOs — Mg(BrOs)2 + 2H20[2] This
pathway yields only magnesium bromate and water.[2]

Diagram 1: Synthesis via Neutralization

Reactants

MgCOs or Mg(OH)2 HBrOs (Bromic Acid)

Reaction

|
|
|
|

Byproducts

H20 and/or CO2

Click to download full resolution via product page

Caption: Synthesis of Mg(BrOs)2 via neutralization reaction.

Double Displacement Reaction

To avoid the acidic conditions that can lead to decomposition, a double displacement reaction
is often preferred.[6] This involves using a soluble bromate salt.

e Reaction with Sodium Bromate: Mg(OH)z + 2NaBrOs —» Mg(BrOs)2 + 2NaOH[6] This method
is effective because the basicity of sodium bromate helps prevent the decomposition of the
product in solution.[6]

+ Reaction with Barium Bromate: Another preparation method involves adding a solution of
magnesium sulfate (MgSOa) to a solution of barium bromate (Ba(BrOs)z). The insoluble
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barium sulfate (BaSOa) precipitates, leaving magnesium bromate in the solution. The
solution is then evaporated to recrystallize the hexahydrate product, Mg(BrOs)2:6H20.[6]

Diagram 2: Synthesis via Double Displacement

Reactants
MgSOa (aq) Ba(BrOs)z (aq)
\\ //
Process
Cuing ) Crtsion

forms

Rroducts & Jr

BaSOa4 (s) Mg(BrOs)2 (aq) Mg(BrOs3)2:6H20 (s)

(Precipitate) (Filtrate) (Crystals)

Click to download full resolution via product page
Caption: Synthesis of Mg(BrOs)2 via double displacement.
Safety and Hazards
Magnesium bromate is a hazardous substance that requires careful handling.

» Health Hazards: Contact may cause irritation to the skin, eyes, and mucous membranes.[1]
[2][3][4][5] It may be toxic by ingestion, inhalation, and skin absorption.[1][2][4][5] Inhalation,
ingestion, or contact with the substance may lead to severe injury, burns, or even death.[6]

» Fire Hazard: As a strong oxidizer, it poses a significant fire risk, especially when in contact
with organic materials or other combustibles like wood, paper, and oil.[1][3][4][6] It can
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accelerate burning when involved in a fire, and containers may explode when heated.[1][3][6]
For small fires, water should be used; dry chemicals or foams are not recommended.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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